2-(4-methyl-1-homopiperazino)-1H-benzimidazole
Overview
Description
2-(4-methyl-1-homopiperazino)-1H-benzimidazole, also known as HPI-1, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. It exhibits a unique pharmacological profile that makes it a promising candidate for the treatment of a variety of diseases, including cancer and neurological disorders. In
Mechanism of Action
The mechanism of action of 2-(4-methyl-1-homopiperazino)-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and proliferation. 2-(4-methyl-1-homopiperazino)-1H-benzimidazole has also been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(4-methyl-1-homopiperazino)-1H-benzimidazole has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the maintenance of tissue homeostasis. 2-(4-methyl-1-homopiperazino)-1H-benzimidazole has also been found to reduce inflammation and oxidative stress, which are important factors in the development of several diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-methyl-1-homopiperazino)-1H-benzimidazole is its unique pharmacological profile, which makes it a promising candidate for the treatment of a variety of diseases. Additionally, 2-(4-methyl-1-homopiperazino)-1H-benzimidazole has been found to have low toxicity and good bioavailability, which are important factors in the development of new drugs. However, there are also some limitations associated with the use of 2-(4-methyl-1-homopiperazino)-1H-benzimidazole in lab experiments. For example, 2-(4-methyl-1-homopiperazino)-1H-benzimidazole is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for the research on 2-(4-methyl-1-homopiperazino)-1H-benzimidazole. One area of focus is the development of more potent and selective analogs of 2-(4-methyl-1-homopiperazino)-1H-benzimidazole that can be used for the treatment of specific diseases. Additionally, more research is needed to fully understand the mechanism of action of 2-(4-methyl-1-homopiperazino)-1H-benzimidazole and its potential therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of 2-(4-methyl-1-homopiperazino)-1H-benzimidazole in humans.
In conclusion, 2-(4-methyl-1-homopiperazino)-1H-benzimidazole is a promising compound that has shown potential for the treatment of a variety of diseases. Its unique pharmacological profile, low toxicity, and good bioavailability make it an attractive candidate for drug development. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
2-(4-methyl-1-homopiperazino)-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been found to have neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-(4-methyl-1-homopiperazino)-1H-benzimidazole has been found to exhibit antiviral activity against several viruses, including HIV and hepatitis C virus.
properties
IUPAC Name |
2-(4-methyl-1,4-diazepan-1-yl)-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4/c1-16-7-4-8-17(10-9-16)13-14-11-5-2-3-6-12(11)15-13/h2-3,5-6H,4,7-10H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFSPLPXSWGYUSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C2=NC3=CC=CC=C3N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methyl-1-homopiperazino)-1H-benzimidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid](/img/structure/B3318676.png)
![3-Benzyl-6-(carboxymethyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine](/img/structure/B3318691.png)
![3-Benzyl-6-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid](/img/structure/B3318698.png)
![6-(Carboxymethyl)-3-cyclopropyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine](/img/structure/B3318703.png)
![2-Chloro-6-fluoroimidazo[1,2-A]pyridine](/img/structure/B3318710.png)
